Ethyl (4R)-2-methyl-1,3-thiazolidine-4-carboxylate

• IUPAC Name: ethyl (4R)-2-methyl-1,3-thiazolidine-4-carboxylate
• InChI: InChI=1S/C7H13NO2S/c1-3-10-7(9)6-4-11-5(2)8-6/h5-6,8H,3-4H2,1-2H3/t5?,6-/m0/s1
• InChI Key: QJUCAYHPLVZBJP-GDVGLLTNSA-N
• Canonical SMILES: CCOC(=O)C1CSC(N1)C
• Isomeric SMILES: CCOC(=O)[C@@H]1CSC(N1)C
• Molecular Formula: C7H13NO2S
• Molecular Weight: 175.25 g/mol
• CAS RN: 190063-02-6

Description

Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes, including its reactivity and stability. It may involve kinetic studies, mechanism elucidation, and identification of reaction intermediates.

Physical And Chemical Properties Analysis

This involves measuring properties such as melting point, boiling point, solubility, optical activity, and reactivity. Computational methods can also be used to predict these properties.

Scientific Research Applications

Pharmacokinetics and Toxicology

Studies on pharmacokinetics and toxicology provide insights into how compounds are absorbed, metabolized, and excreted in the body, as well as their potential toxic effects. For instance, research on the kinetics of ethylene glycol during fomepizole therapy highlights the importance of understanding the metabolism of toxic substances and the role of antidotes in treatment. Fomepizole, an inhibitor of alcohol dehydrogenase, is used to treat ethylene glycol poisoning, demonstrating the critical application of pharmacokinetic knowledge in clinical toxicology (Sivilotti et al., 2000).

Therapeutic Applications

Research into therapeutic applications explores the development of new drugs and treatments. Telotristat Ethyl, for example, has been investigated for its efficacy in treating carcinoid syndrome, a condition associated with severe diarrhea and other symptoms due to hormone overproduction in cancer patients. This study underscores the potential of novel compounds in addressing specific, unmet medical needs (Kulke et al., 2017).

Diagnostic Methods

Advances in diagnostic methods include the development of new biomarkers and analytical techniques for detecting and quantifying substances in biological samples. For example, the identification and quantitation of xenobiotics in poisoning cases using 1H NMR spectroscopy demonstrate the application of analytical chemistry in forensic science and toxicology, facilitating rapid and accurate diagnosis of exposure to toxic substances (Imbenotte et al., 2003).

Mechanism of Action

If the compound has biological activity, the mechanism of action would involve studying how the compound interacts with biological systems at the molecular level.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and precautions for handling and storage.